![molecular formula C20H21NO5S B2821605 Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(cyclopropanecarboxamido)-4-methylthiophene-3-carboxylate CAS No. 476365-83-0](/img/structure/B2821605.png)
Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(cyclopropanecarboxamido)-4-methylthiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Structural Elucidation
The synthesis and structural elucidation of thiophene derivatives, including compounds similar in structure to ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(cyclopropanecarboxamido)-4-methylthiophene-3-carboxylate, have been extensively studied. These compounds are designed and synthesized for potential applications, such as anti-cancer agents. For example, a series of novel thiophene and benzothiophene derivatives were synthesized and evaluated for their anti-cancer properties against various tumor cell lines, showcasing the significance of structural elucidation in the development of cytotoxic agents (Mohareb et al., 2016).
Mechanistic Insights into Cyclocondensation Reactions
The cyclocondensation reactions of thiophene derivatives offer mechanistic insights that are crucial for the synthesis of various compounds. For instance, the cyclocondensation of 2-aminothiophenols with 1,2-biselectrophiles in aqueous mediums leads to the formation of benzothiazole-2-carboxylates. This process, which deviates from Baldwin's rule, has been studied to understand the selectivity switch in the formation of benzothiazole-2-carboxylates versus benzazine-3-ones/benzazine-2,3-diones (Dhameliya et al., 2017).
Antimicrobial Screening of Thiophene Derivatives
The synthesis of bifunctional thiophene derivatives and their subsequent evaluation for antimicrobial activities highlight the potential of such compounds in developing new antimicrobial agents. The key intermediates and their reactions with various reagents to afford different substituted thiophenes have shown promising antimicrobial activities, emphasizing the synthetic utility of these compounds (Abu‐Hashem et al., 2011).
Hydroamination and Biological Activity
Studies also involve the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides, showcasing a synthetic method that could potentially be applied to the synthesis of complex molecules similar in nature to ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(cyclopropanecarboxamido)-4-methylthiophene-3-carboxylate. Such reactions have broad applications in organic synthesis and medicinal chemistry (Wang and Widenhoefer, 2004).
Mechanism of Action
Target of Action
Compounds with a similar benzo[d][1,3]dioxole structure have been found to modulate atp-binding cassette transporters . These transporters play a crucial role in cellular processes such as transmembrane transport of various substrates across extra and intracellular membranes .
Mode of Action
It’s worth noting that compounds with similar structures have been found to interact with their targets via well-known reactions such as pd-catalyzed arylation .
Biochemical Pathways
Compounds with similar structures have been involved in the synthesis of benzylisoquinoline alkaloids of aporphines, coptisines, and dibenzopyrrocolines . These alkaloids have various biological activities, including anti-tumor, anti-microbial, and anti-inflammatory effects .
Result of Action
Similar compounds have been used in the treatment of diseases like cystic fibrosis by modulating atp-binding cassette transporters .
properties
IUPAC Name |
ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-(cyclopropanecarbonylamino)-4-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO5S/c1-3-24-20(23)17-11(2)16(27-19(17)21-18(22)13-5-6-13)9-12-4-7-14-15(8-12)26-10-25-14/h4,7-8,13H,3,5-6,9-10H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQAYCQKGXDAQSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(cyclopropanecarboxamido)-4-methylthiophene-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.